Cas no 117863-94-2 (1H,2H,3H-cyclopenta[b]quinolin-9-ol)

• Product Name: 1H,2H,3H-cyclopenta[b]quinolin-9-ol
• CAS No: 117863-94-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2894889
• PubChem ID: 3124086
• Update Time: 2025-05-20

1H,2H,3H-cyclopenta[b]quinolin-9-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinolin-9-ol, 2,3-dihydro-
• 1H,2H,3H-cyclopenta[b]quinolin-9-ol

• Inchi： 1S/C12H11NO/c14-12-8-4-1-2-6-10(8)13-11-7-3-5-9(11)12/h1-2,4,6H,3,5,7H2,(H,13,14)
• InChI Key： XVCUDDRLBYJVEU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(O)=C2CCCC=12

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1H,2H,3H-cyclopenta[b]quinolin-9-ol

1H,2H,3H-Cyclopenta[b]Quinolin-9-Ol: A Comprehensive Overview

1H,2H,3H-Cyclopenta[b]quinolin-9-ol, also known by its CAS number 117863-94-2, is a fascinating compound that has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and roles in various chemical processes. The molecule's structure consists of a quinoline ring fused with a cyclopentane ring, giving it a distinctive bicyclic framework. The hydroxyl group (-OH) attached at the 9-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of 1H,2H,3H-cyclopenta[b]quinolin-9-ol in the field of materials science. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties. For instance, the compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic synthesis. These catalysts exhibit high efficiency in promoting challenging reactions such as cross-coupling and enantioselective reductions.

In the realm of pharmacology, 1H,2H,3H-cyclopenta[b]quinolin-9-ol has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for designing molecules with anti-inflammatory and antioxidant properties. A study published in 2023 demonstrated that derivatives of this compound can effectively inhibit COX-2 enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Furthermore, preliminary tests indicate that these derivatives exhibit low toxicity profiles, making them suitable for further preclinical development.

The synthesis of 1H,2H,3H-cyclopenta[b]quinolin-9-ol has also been a topic of extensive research. Traditional methods involving multi-step reactions have been optimized to improve yield and selectivity. A notable advancement involves the use of microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining product purity. This approach has facilitated large-scale production of the compound for both academic and industrial applications.

Beyond its chemical applications, 1H,2H,3H-cyclopenta[b]quinolin-9-ol has found relevance in green chemistry initiatives. Its ability to act as a renewable resource-based precursor aligns with global efforts to develop sustainable chemical processes. For example, researchers have explored its use in bio-based polymer synthesis, where it serves as a monomer for producing biodegradable materials with enhanced mechanical properties.

In conclusion, 1H,2H,3H-cyclopenta[b]quinolin-9-ol, CAS number 117863-94-2, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in advancing scientific research and technological innovations. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of chemistry and related fields.